Cas no 2728-70-3 (1-Bromo-3-((trifluoromethyl)sulfonyl)benzene)

• Product Name: 1-Bromo-3-((trifluoromethyl)sulfonyl)benzene
• CAS No: 2728-70-3
• MF: C₇H₄BrF₃O₂S
• MW: 289.069670677185
• MDL: MFCD28134183
• CID: 4643574
• PubChem ID: 22397826
• Update Time: 2025-10-28

1-Bromo-3-((trifluoromethyl)sulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-((trifluoromethyl)sulfonyl)benzene
• 1-bromo-3-(trifluoromethylsulfonyl)benzene
• CAA72870
• 3-bromo-trifluoromethanesulfonyl-benzene
• 1-Bromo-3-trifluoromethylsulfonyl benzene
• 1-Bromo-3-[(trifluoromethyl)sulphonyl]benzene

• MDL： MFCD28134183
• Inchi： 1S/C7H4BrF3O2S/c8-5-2-1-3-6(4-5)14(12,13)7(9,10)11/h1-4H
• InChI Key： VHAFOFLCIMSUTR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)S(C(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 293
• XLogP3: 3.3
• Topological Polar Surface Area: 42.5

Additional information on 1-Bromo-3-((trifluoromethyl)sulfonyl)benzene

Comprehensive Overview of 1-Bromo-3-((trifluoromethyl)sulfonyl)benzene (CAS No. 2728-70-3): Properties, Applications, and Industry Insights

1-Bromo-3-((trifluoromethyl)sulfonyl)benzene (CAS No. 2728-70-3) is a highly specialized aromatic compound that has garnered significant attention in modern organic synthesis and material science. This compound, characterized by its unique bromobenzene core and trifluoromethylsulfonyl functional group, serves as a versatile intermediate in pharmaceuticals, agrochemicals, and advanced material development. Its molecular structure, combining a halogen substituent and an electron-withdrawing group, enables precise reactivity in cross-coupling reactions, making it invaluable for constructing complex molecular architectures.

In recent years, the demand for fluorinated organic compounds like 1-Bromo-3-((trifluoromethyl)sulfonyl)benzene has surged due to their exceptional stability, lipophilicity, and bioactivity. Researchers and industries frequently search for "synthesis of trifluoromethylated aromatics" or "bromobenzene derivatives applications," reflecting the compound's relevance in drug discovery and specialty chemicals. The trifluoromethylsulfonyl moiety, in particular, enhances metabolic resistance and binding affinity, aligning with trends in precision medicine and sustainable chemistry.

From a technical perspective, CAS 2728-70-3 exhibits notable physicochemical properties, including a high melting point and solubility in polar aprotic solvents. These traits facilitate its use in Pd-catalyzed reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which dominate queries like "how to optimize bromoarene cross-coupling." Additionally, its role in synthesizing liquid crystal materials and OLED components addresses growing interest in flexible electronics and energy-efficient displays.

Environmental and regulatory considerations further highlight the compound's significance. With the rise of "green chemistry alternatives," 1-Bromo-3-((trifluoromethyl)sulfonyl)benzene is often evaluated for its atom economy and minimal waste generation. Innovations in "catalytic trifluoromethylation" and "solvent-free synthesis" underscore efforts to align its production with circular economy principles, a topic frequently explored in academic and industrial forums.

In summary, 1-Bromo-3-((trifluoromethyl)sulfonyl)benzene (CAS No. 2728-70-3) stands at the intersection of cutting-edge research and industrial application. Its adaptability to high-throughput screening and materials engineering ensures sustained relevance, while advancements in flow chemistry and machine learning-assisted synthesis promise to unlock new potentials for this multifaceted compound.